Cas no 1373503-91-3 (2-(3,3-difluorocyclobutyl)ethan-1-amine)

2-(3,3-difluorocyclobutyl)ethan-1-amine structure
1373503-91-3 structure
Product Name:2-(3,3-difluorocyclobutyl)ethan-1-amine
CAS No:1373503-91-3
MF:C6H11F2N
MW:135.15504860878
MDL:MFCD22199411
CID:4592022
PubChem ID:84716162
Update Time:2025-07-22

2-(3,3-difluorocyclobutyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-Difluorocyclobutyl)ethanamine
    • 2-(3,3-difluorocyclobutyl)ethan-1-amine
    • Cyclobutaneethanamine, 3,3-difluoro-
    • QMARHLUHBNUGCS-UHFFFAOYSA-N
    • 1373503-91-3
    • SB11115
    • EN300-250099
    • F2147-4255
    • CS-0055421
    • SCHEMBL22482017
    • AKOS024124453
    • P13089
    • MDL: MFCD22199411
    • Inchi: 1S/C6H11F2N/c7-6(8)3-5(4-6)1-2-9/h5H,1-4,9H2
    • InChI Key: QMARHLUHBNUGCS-UHFFFAOYSA-N
    • SMILES: C1(CCN)CC(F)(F)C1

Computed Properties

  • Exact Mass: 135.08595568g/mol
  • Monoisotopic Mass: 135.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 95.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26Ų

2-(3,3-difluorocyclobutyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-100 MG
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 95%
100MG
¥ 2,811.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-250 MG
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 95%
250MG
¥ 4,224.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-500 MG
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 95%
500MG
¥ 5,629.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1 G
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 95%
1g
¥ 7,042.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1-250 MG
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 97%
250MG
¥ 1,280.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1-500 MG
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 97%
500MG
¥ 1,920.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1-1 G
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 97%
1g
¥ 3,201.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1-5 G
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 97%
5g
¥ 9,603.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1-10 G
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 97%
10g
¥ 16,005.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05791-1-25 G
2-(3,3-difluorocyclobutyl)ethan-1-amine
1373503-91-3 97%
25g
¥ 32,010.00 2021-05-07

Additional information on 2-(3,3-difluorocyclobutyl)ethan-1-amine

Introduction to 2-(3,3-difluorocyclobutyl)ethan-1-amine (CAS No. 1373503-91-3)

2-(3,3-difluorocyclobutyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1373503-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural motif, namely the 3,3-difluorocyclobutyl side chain, which imparts distinct chemical and biological properties. The presence of fluorine atoms in this cycloalkyl group not only influences the electronic distribution within the molecule but also enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design.

The structure of 2-(3,3-difluorocyclobutyl)ethan-1-amine features an amine functional group (-NH₂) attached to an ethyl backbone, with the aforementioned difluorocyclobutyl moiety linked via an ether-like connection. This configuration allows for versatile modifications, enabling chemists to explore its potential in synthesizing novel bioactive molecules. The compound’s fluorinated nature is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to improve pharmacokinetic profiles, such as bioavailability and resistance to enzymatic degradation.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their ability to modulate receptor interactions and enhance drug efficacy. The 3,3-difluorocyclobutyl group in 2-(3,3-difluorocyclobutyl)ethan-1-amine has been studied for its potential applications in the design of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in developing kinase inhibitors, where the rigid cycloalkyl ring and electron-withdrawing fluorine atoms contribute to optimal binding affinity with protein targets.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The flexibility offered by the ethyl chain and the steric influence of the difluorocyclobutyl group provide chemists with a platform to fine-tune molecular properties. This has led to several innovative approaches in drug discovery, particularly in addressing challenging biological targets such as protein-protein interactions. The ability to modify both the amine and the cycloalkyl moiety allows for the creation of libraries of compounds that can be screened for biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(3,3-difluorocyclobutyl)ethan-1-amine interacts with biological systems. Molecular modeling studies have revealed that the fluorinated cyclobutyl ring can adopt multiple conformations, which may influence its binding mode to biological targets. These insights have guided experimental efforts toward optimizing lead compounds for therapeutic applications. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating the structure-activity relationships (SAR) of derivatives derived from this compound.

The synthesis of 2-(3,3-difluorocyclobutyl)ethan-1-amine presents unique challenges due to the presence of sensitive functional groups. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step processes involving fluorination reactions and cycloalkylation strategies. The development of greener synthetic routes has also been a focus area, with researchers exploring catalytic systems that minimize waste and energy consumption.

In clinical research, derivatives of 2-(3,3-difluorocyclobutyl)ethan-1-amine have shown promise in preclinical studies as potential therapeutic agents. For example, modifications to the amine group have led to compounds with enhanced solubility and improved pharmacokinetic profiles. These findings underscore the importance of structural optimization in translating laboratory discoveries into viable drug candidates. Furthermore, collaborations between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for fluorinated compounds like this one.

The future prospects for 2-(3,3-difluorocyclobutyl)ethan-1-amine are vast, with ongoing research exploring its applications in oncology, neurology, and anti-inflammatory therapies. The compound’s unique structural features make it an attractive candidate for developing next-generation therapeutics that address unmet medical needs. As computational tools become more sophisticated and synthetic techniques advance, the potential for discovering novel derivatives will continue to grow.

In conclusion,2-(3,3-difluorocyclobutyl)ethan-1-amine (CAS No. 1373503-91-3) represents a significant advancement in pharmaceutical chemistry. Its distinctive structural features and versatile applications position it as a cornerstone molecule in drug discovery efforts aimed at developing innovative treatments for various diseases. As research progresses,this compound is poised to play an increasingly pivotal role in shaping future therapeutic strategies.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.